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Abstract
N3PT (N3-pyridyl thiamine) is a potent and selective inhibitor of transketolase (TK), a crucial

enzyme in the pentose phosphate pathway.[1][2][3][4][5] Its ability to disrupt cellular metabolism

makes it a valuable tool for research in oncology and other areas. Proper preparation of an

N3PT stock solution is critical for accurate and reproducible experimental results in cell culture

applications. These application notes provide a detailed protocol for the preparation, storage,

and handling of N3PT stock solutions.

Chemical Properties of N3PT
A summary of the key chemical properties of N3PT is provided in the table below.

Property Value Reference

Synonyms N3-pyridyl thiamine [1][5]

CAS Number 13860-66-7 [1][2][4]

Molecular Formula C13H19Cl2N3OS [1][2][6]

Molecular Weight 336.28 g/mol [1][2][6]

Appearance Light yellow to yellow solid [1]
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Solubility and Storage
Proper dissolution and storage are paramount to maintaining the stability and activity of the

N3PT stock solution.

Parameter Recommendation Reference

Solvent DMSO (Dimethyl sulfoxide) [1][2]

Solubility in DMSO 2.86 mg/mL (8.50 mM) [1][2]

Stock Solution Storage
Aliquot and store at -20°C or

-80°C
[1][4]

Short-term Stability (-20°C) Up to 1 month [1][7]

Long-term Stability (-80°C) Up to 6 months [1]

Experimental Protocol: Preparation of a 10 mM
N3PT Stock Solution
This protocol describes the preparation of a 10 mM stock solution of N3PT in DMSO.

Materials:

N3PT powder

Sterile, cell culture-grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Procedure:

Preparation: In a sterile environment (e.g., a laminar flow hood), allow the N3PT powder vial

to equilibrate to room temperature before opening to prevent condensation.

Weighing: Carefully weigh out the desired amount of N3PT powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.36

mg of N3PT (Molecular Weight = 336.28 g/mol ).

Dissolution:

Add the appropriate volume of sterile DMSO to the vial containing the N3PT powder. To

continue the example, add 1 mL of DMSO to the 3.36 mg of N3PT.

Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath for

short intervals until the solution is clear.[1][2] Note that hygroscopic DMSO can impact

solubility, so using a fresh, unopened bottle is recommended.[1]

Aliquoting: Once the N3PT is completely dissolved, dispense the stock solution into smaller,

single-use aliquots in sterile microcentrifuge tubes or cryovials. This practice minimizes

freeze-thaw cycles which can degrade the compound.[1]

Storage: Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for

long-term storage (up to six months).[1] Ensure the vials are tightly sealed to prevent

moisture absorption.[1]
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Caption: Workflow for preparing N3PT stock solution.
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N3PT Signaling Pathway Inhibition
N3PT functions by inhibiting transketolase, a key enzyme in the non-oxidative branch of the

pentose phosphate pathway (PPP). This pathway is vital for the synthesis of ribose-5-

phosphate, a precursor for nucleotides, and NADPH, which is essential for reductive

biosynthesis and antioxidant defense. By blocking transketolase, N3PT disrupts these critical

cellular processes.
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Caption: N3PT inhibits the Transketolase enzyme in the Pentose Phosphate Pathway.

Cell Culture Applications
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To use the N3PT stock solution in cell culture, it should be diluted from the concentrated stock

into the cell culture medium to achieve the desired final working concentration. It is crucial to

perform a dose-response experiment (kill curve) to determine the optimal concentration for your

specific cell line and experimental setup. The final concentration of DMSO in the culture

medium should be kept low (typically below 0.5%) to avoid solvent-induced cytotoxicity.

Disclaimer: This product is for research use only and is not intended for human or veterinary

use.[6] The information provided is for guidance and should be adapted by the end-user for

their specific research needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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